Hedht-glycolipid

• CAS No.: 122351-28-4
• Molecular Formula: C22H47N2O11P
• Molecular Weight: 546.6 g/mol
• IUPAC Name: azanium;[(2R,3S,4R,5R,6R)-4-hydroxy-6-(2-hydroxyethoxy)-2-(hydroxymethyl)-5-[[(3R)-3-hydroxytetradecanoyl]amino]oxan-3-yl] hydrogen phosphate
• InChI: InChI=1S/C22H44NO11P.H3N/c1-2-3-4-5-6-7-8-9-10-11-16(26)14-18(27)23-19-20(28)21(34-35(29,30)31)17(15-25)33-22(19)32-13-12-24;/h16-17,19-22,24-26,28H,2-15H2,1H3,(H,23,27)(H2,29,30,31);1H3/t16-,17-,19-,20-,21-,22-;/m1./s1
• InChI Key: DJZPJHPCVSAXNS-LWWFPYFSSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)NC1C(C(C(OC1OCCO)CO)OP(=O)(O)[O-])O)O.[NH4+]
• Isomeric SMILES: CCCCCCCCCCC[C@H](CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OCCO)CO)OP(=O)(O)[O-])O)O.[NH4+]
• Synonyms: 2-hydroxyethyl-2-deoxy-2-(3-hydroxytetradecanamido)glucopyranoside-4-phosphate; HEDHT-glycolipid

Description

Hedht-glycolipid is a high-purity, synthetic glycolipid of significant interest in immunological and biochemical research. Its primary research value lies in its ability to interact with and modulate the activity of the immune system, particularly through its high-affinity binding to CD1d molecules on antigen-presenting cells. This interaction is critical for the activation and regulation of invariant Natural Killer T (iNKT) cells, a specialized T-cell subset that plays a pivotal role at the interface of innate and adaptive immunity. Researchers utilize this compound to investigate lipid antigen presentation, T-cell receptor signaling, and the subsequent cytokine cascade that can direct immune responses toward pro-inflammatory or anti-inflammatory outcomes. Its well-defined structure and mechanism of action make it an essential tool for studying autoimmune diseases, cancer immunology, infectious diseases, and for the preclinical development of novel vaccine adjuvants and immunotherapies. This compound is provided with comprehensive analytical characterization data (including HPLC and MS) to ensure batch-to-batch consistency and reliability for your most demanding experimental applications.

Structural Elucidation and Synthetic Approaches for Hedht Glycolipid

Advanced Methodologies for Structural Characterization of Hedht-glycolipid

There is no published research detailing the structural characterization of a compound named "this compound." Consequently, no information is available regarding the application of mass spectrometry, nuclear magnetic resonance spectroscopy, or chromatographic techniques for its analysis.

Mass Spectrometry-Based Approaches for this compound Structure Determination

No mass spectrometry data has been published for "this compound."

Nuclear Magnetic Resonance Spectroscopy in this compound Structural Analysis

There are no nuclear magnetic resonance (NMR) studies available for a compound referred to as "this compound."

Chromatographic Techniques for this compound Purity and Isomer Separation

No chromatographic methods have been developed for the purification or isomeric separation of "this compound," as the compound is not known to exist.

Biosynthetic Pathways and Enzymology of this compound

The biosynthetic pathways and the enzymes that would be involved in the synthesis of "this compound" are unknown, as the molecule itself has not been discovered or described.

Glycosyltransferases and Other Enzymes Involved in this compound Synthesis

No glycosyltransferases or any other enzymes have been identified as being involved in the synthesis of "this compound."

Precursor Utilization and Metabolic Flux in this compound Biogenesis

There is no information on the precursor molecules or the metabolic flux related to the biogenesis of "this compound."

Following a comprehensive search of available scientific literature, the chemical compound “this compound” could not be identified. This term does not appear in the referenced databases or publications.

Therefore, it is not possible to generate an article on the structural elucidation, synthetic approaches, or genetic regulation of a compound for which no scientific information appears to exist. The successful completion of the requested article is contingent upon the provision of a recognized chemical name or a reference to existing research on the subject molecule.

If "this compound" is a novel or proprietary compound name not yet in the public domain, or if there is an alternative name or a typographical error in the provided subject, please supply the correct information to enable the generation of the requested content.

Based on a comprehensive search of scientific literature and chemical databases, the term "this compound" does not correspond to a recognized or documented chemical compound. As such, there is no available scientific data to generate an article on its cellular and molecular biology according to the provided outline.

The search for "this compound" across various scientific platforms and databases yielded no results for a compound with this specific name. This suggests that "this compound" may be a proprietary name not in the public domain, a misnomer, or a compound that has not yet been described in scientific literature.

Without any information on its structure, existence, or biological relevance, it is not possible to provide scientifically accurate content regarding its membrane localization, organization, or its role in cell recognition and adhesion.

Therefore, the requested article on the cellular and molecular biology of "this compound" cannot be generated.

Cellular and Molecular Biology of Hedht Glycolipid

Hedht-glycolipid in Cell Recognition and Adhesion Mechanisms

Mechanisms of Glycolipid-Dependent Adhesion

Glycolipids are key players in cell-cell adhesion, a fundamental process for the formation and maintenance of tissues. avantiresearch.com The carbohydrate portions of glycolipids, extending from the cell surface, can interact with specific carbohydrate-binding proteins (lectins) on adjacent cells. libretexts.org This interaction facilitates the initial recognition and binding between cells, which can then trigger further signaling and the formation of more stable cell junctions. libretexts.org This process is vital for tissue development and immune responses. avantiresearch.com

This compound in Signal Transduction Pathways

While there is no information on "this compound," glycolipids in general are known to be involved in signal transduction. They can cluster with signaling molecules in specialized membrane domains called lipid rafts.

Interactions with Membrane Receptors and Signaling Proteins

Glycolipids can modulate the activity of membrane receptors and are often found in close association with them. longdom.org Their presence in the membrane can influence the conformation and clustering of receptors, thereby affecting their ability to bind to ligands and initiate downstream signaling.

Modulation of Intracellular Signaling Cascades by Glycolipids

By influencing receptor activity, glycolipids can indirectly modulate various intracellular signaling cascades. These cascades are critical for controlling cell growth, differentiation, and apoptosis. The specific effects depend on the type of glycolipid, the cell type, and the specific signaling pathway involved.

Role in Growth Factor Receptor Regulation by Glycolipids

Glycolipids can influence the function of growth factor receptors. They can affect the receptor's dimerization, phosphorylation, and subsequent signaling pathways that govern cell proliferation and survival.

Glycolipids and Intercellular Communication

Shedding and Secretion of Glycolipids and its Biological Impact

Cells can release glycolipids into the extracellular environment through the shedding of membrane vesicles or as part of lipoprotein complexes. These shed glycolipids can then interact with neighboring cells, influencing their behavior. For instance, tumor cells are known to shed specific gangliosides (a type of glycolipid) which can modulate the immune response.

The inquiry for information specifically on "this compound" could not be fulfilled as this compound is not found in the current scientific literature. The information provided above pertains to the general functions of the broader class of molecules known as glycolipids. To obtain specific details, a standardized and recognized name for the compound of interest is required.

Receptor-Ligand Interactions Involving this compound

No published studies were found that identify or characterize the specific receptor-ligand interactions involving this compound.

This compound in Calcium Homeostasis and Signaling

There is no available research data detailing the role of this compound in the regulation of calcium homeostasis or its involvement in calcium-dependent signaling pathways.

Compound Information

No Information Found for "this compound"

Following a comprehensive search of available scientific literature and chemical databases, no information, data, or research findings could be found for a chemical compound specifically named "this compound." This term does not correspond to a recognized or publicly documented molecule in the fields of biochemistry, glycobiology, or lipidology.

As a result, it is not possible to generate a scientifically accurate article on the metabolism, homeostasis, and transport of "this compound" that adheres to the provided outline and instructions. The strict requirement to focus solely on this specified compound cannot be met due to the absence of any available data.

The detailed outline provided by the user suggests a deep interest in the cellular biology of glycolipids, including their enzymatic degradation by lysosomal hydrolases, non-lysosomal catabolic pathways, regulatory turnover mechanisms, and transport mediated by Glycolipid Transfer Proteins (GLTPs). While these are all critical areas of active research for numerous well-characterized glycolipids (e.g., gangliosides, globosides, cerebrosides), applying this information to a compound that does not appear to exist would be speculative and would violate the core instruction to focus exclusively on "this compound."

Therefore, no article can be generated for the following sections as requested:

Hedht Glycolipid Metabolism and Homeostasis

Glycolipid Transfer Proteins (GLTPs) and Hedht-glycolipid Transport

Structural Biology of this compound-GLTP Interactions

Should "this compound" be a novel, recently discovered, or proprietary compound not yet in the public domain, or if the name is a specific abbreviation or contains a typographical error, further information or the correct chemical identifier would be required to proceed.

Based on a comprehensive review of scientific literature, there is no compound identified as "this compound." This term does not appear in established chemical and biological databases. Consequently, information regarding its metabolism, homeostasis, or the physiological roles of Glycolipid Transfer Proteins (GLTPs) in its trafficking is not available.

The inquiry specifies a detailed article on "this compound," including its metabolism, homeostasis, and the role of GLTPs. However, due to the non-existence of this compound in scientific records, it is not possible to provide factual, research-based content as requested.

Scientific research extensively covers various classes of glycolipids, such as glycosphingolipids (e.g., gangliosides, cerebrosides) and their intricate metabolic pathways and transport mechanisms involving proteins like GLTPs. These proteins are known to facilitate the transfer of specific glycolipids between cellular membranes, playing crucial roles in cellular processes. However, none of this established research refers to a compound named "this compound."

Therefore, the generation of an article with the specified outline, data tables, and detailed research findings for "this compound" cannot be fulfilled. It is recommended to verify the compound's name and spelling, as it may be a typographical error or a misnomer for a known glycolipid.

Role of Hedht Glycolipid in Specific Biological Contexts and Pathophysiological Mechanisms Non Clinical

Glycolipids in Immune System Modulation

Glycolipids play a crucial role in orchestrating both innate and adaptive immune responses. frontiersin.org They can act as antigens, directly stimulating immune cells, or modulate the function of these cells to shape the nature of an immune reaction. iomcworld.org

Glycolipids can be recognized by the immune system as antigens, triggering specific immune responses. iomcworld.org This recognition is a key aspect of the body's defense against pathogens. longdom.org Unlike protein antigens that are presented by Major Histocompatibility Complex (MHC) molecules, lipid and glycolipid antigens are presented to T cells by a distinct family of molecules called CD1. nih.govresearchgate.net This discovery opened up a new field of immunology focused on the T-cell recognition of lipid antigens. mdpi.com

The presentation of glycolipid antigens by CD1 molecules on antigen-presenting cells (APCs) can activate specific subsets of T cells, such as Natural Killer T (NKT) cells. acs.orgfrontiersin.org For instance, the synthetic glycolipid α-galactosylceramide (α-GalCer) is a potent activator of NKT cells when presented by the CD1d molecule. acs.orgnih.gov This activation leads to the rapid secretion of a variety of cytokines that can influence the subsequent immune response. nih.gov The interaction between the T-cell receptor (TCR) and the glycolipid-CD1d complex is a critical event that initiates this cascade. acs.org

Research has shown that even complex glycolipids can be processed by APCs to generate antigenic epitopes. For example, the disaccharide GSL Gal(α1-->2)GalCer requires the enzymatic removal of the terminal galactose by α-galactosidase within the lysosome to become immunogenic. nih.gov This process is analogous to the processing of protein antigens. nih.gov

Glycolipids can significantly modulate the function of various immune cells, including dendritic cells (DCs), T cells, and B cells. plos.orgnih.gov Changes in the expression of specific glycosphingolipids (GSLs) are observed during the development, differentiation, maturation, and activation of these cells. nih.gov

Naturally occurring mammalian glycolipids, such as sulfatide and β-GalCer, can influence the differentiation and antigen presentation capacity of DCs. plos.org Studies have shown that these self-glycolipids can lead to the development of immature DCs with a distinct surface marker profile and a reduced capacity to produce the pro-inflammatory cytokine IL-12. plos.org This modulation can shift the subsequent T-cell response, for example, by promoting the production of the anti-inflammatory cytokine IL-10. plos.org

The expression of GSLs on T cells is also dynamic and linked to their function. For example, upon stimulation, CD8+ T cells show an upregulation of the ganglioside GM1. frontiersin.org Furthermore, the desialylation of GSLs on the T-cell surface upon TCR ligation can modulate their effector functions, such as interferon-γ (IFN-γ) secretion. frontiersin.org Similarly, B-cell differentiation and activation are associated with sequential changes in GSL expression, which are regulated by the modulation of corresponding glycosyltransferases. nih.gov

Cytokines can also regulate the GSL repertoire of immune cells. frontiersin.org For instance, IL-4 and IL-6 can induce the expression of certain GSLs on murine macrophages. frontiersin.org This interplay between cytokines and GSL expression highlights a complex regulatory network that fine-tunes immune cell function. frontiersin.org

Table 1: Effects of Glycolipid Modulation on Immune Cell Function

Glycolipid/Modulator	Target Immune Cell	Observed Effect	Reference
Sulfatide / β-GalCer	Dendritic Cells (DCs)	Development of immature DCs, higher HLA-DR and CD86, lower CD80, CD40, CD1a, and IL-12 production.	plos.org
Sulfatide	Dendritic Cells (DCs)	Reduced capacity to stimulate autoreactive T-cell response; promoted IL-10 production by T cells.	plos.org
Interleukin-2 (IL-2)	CD8+ T Cells	Upregulation of GM1 expression.	frontiersin.org
TCR Ligation	CD4+ and CD8+ T Cells	Upregulation of sialidases, leading to desialylation of GSLs and reduced IFN-γ secretion.	frontiersin.org
Interleukin-4 (IL-4) / Interleukin-6 (IL-6)	Murine Macrophages	Induction of Forssman glycosphingolipid expression.	frontiersin.org

Glycolipids exert a significant influence on antigen presentation, primarily through the CD1 pathway. nih.govresearchgate.net The CD1 family of molecules is structurally similar to MHC class I molecules but possesses a deep, hydrophobic binding groove adapted for capturing and presenting lipid antigens. researchgate.netmdpi.com

The processing of glycolipid antigens for CD1 presentation occurs within the endosomal and lysosomal compartments of APCs. nih.govresearchgate.net This acidic environment contains the necessary enzymes, such as glycosidases and lipases, to modify complex glycolipids into forms that can be loaded onto CD1 molecules. nih.gov Lipid transfer proteins, like saposins, are also crucial for the loading and exchange of lipids within the CD1 groove. nih.gov

Different CD1 isoforms survey distinct intracellular compartments, allowing them to sample a wide variety of microbial and self-lipid antigens. nih.gov For example, CD1b is known to present lipid antigens from Mycobacterium tuberculosis after processing in late endosomes/lysosomes. ipbs.fr The presentation of these glycolipid antigens to CD1-restricted T cells can lead to protective immune responses against pathogens. ipbs.fr

Furthermore, the presentation of glycolipids by CD1d on APCs like dendritic cells and Kupffer cells is critical for the activation of NKT cells. pnas.org This activation can trigger a cascade of immune events, including the production of cytokines like IFN-γ and IL-12, which can subsequently activate other immune cells such as NK cells and conventional T cells. pnas.org

Glycolipids in Neural Development and Function

Glycolipids are abundant in the nervous system and are essential for its proper development and function. longdom.orglongdom.org They play critical roles in processes such as myelination and neuronal signaling. iomcworld.orgavantiresearch.com

Myelin is a lipid-rich sheath that insulates nerve fibers (axons), enabling the rapid transmission of electrical impulses. wikipedia.orgnews-medical.net Glycolipids are a major component of myelin, contributing to its structure and stability. news-medical.netnih.gov The primary glycolipids in the myelin sheath are galactocerebroside (GalC) and its sulfated form, galactosulfatide. nih.gov

During myelination, specialized glial cells—oligodendrocytes in the central nervous system (CNS) and Schwann cells in the peripheral nervous system (PNS)—synthesize large amounts of these glycolipids to form the compact layers of the myelin sheath. nih.gov Studies involving the genetic knockout of enzymes essential for glycolipid biosynthesis, such as ceramide galactosyltransferase (CGT), have demonstrated the critical role of these molecules. nih.gov Mice lacking the cgt gene exhibit severe defects in myelin formation, leading to a breakdown of axon insulation and impaired nerve conduction. nih.gov This underscores the indispensable function of glycolipids in creating and maintaining the integrity of the myelin sheath.

The process of myelination is tightly regulated, and recent research has identified proteins like EED that play a role in controlling the genetic pathways supporting myelin growth. cincinnatichildrens.org The production of fatty acids by Schwann cells is also crucial for creating this insulation. sciencedaily.com

Beyond their structural role in myelin, glycolipids are actively involved in neuronal cell function and signaling. longdom.orgnih.gov They are key players in cell-cell recognition, adhesion, and signal transduction at the neuronal surface. nih.gov

Gangliosides, a class of sialic acid-containing glycolipids, are particularly abundant in the brain and are involved in modulating synaptic transmission and neuronal signaling. avantiresearch.comlibretexts.org They are thought to play a role in calcium homeostasis and signaling by binding to calcium ions and modulating the activity of calcium channels and enzymes. libretexts.org This can have a significant impact on processes like neurotransmitter release. longdom.orglongdom.org

Glycolipids, along with other molecules, form specialized microdomains in the plasma membrane known as lipid rafts. libretexts.org These rafts serve as platforms for concentrating signaling molecules, including receptors and kinases, thereby facilitating efficient signal transduction. libretexts.org The expression of specific glycolipids and glycoproteins changes during different stages of neural development, suggesting their involvement in cell proliferation, differentiation, and migration. nih.gov For example, certain glycoconjugates serve as biomarkers for various neural cell types and are crucial for the formation of the neural tube and neural crest during embryonic development. nih.gov

The requested article cannot be generated as the subject "Hedht-glycolipid" does not appear to be a recognized chemical compound based on publicly available scientific literature. Extensive searches for this compound have yielded no relevant results in chemical databases or scholarly articles. Consequently, there is no verifiable information to fulfill the detailed requirements of the provided outline.

This compound in Microbial Physiology and Host-Pathogen Interactions

Immunomodulatory Effects of Microbial this compound Analogs

Microbial glycolipids and their synthetic analogs are recognized for their capacity to modulate the host immune system, an effect largely dependent on their specific molecular structures. mdpi.comcore.ac.uk These compounds can trigger or suppress immune responses by interacting with various immune cells and pathways. acs.orgwalshmedicalmedia.com

The immunomodulatory activity of many glycolipid analogs is mediated through their interaction with CD1d molecules on antigen-presenting cells, which then present the glycolipid to Natural Killer T (NKT) cells. acs.orgpnas.org This interaction can lead to the activation of NKT cells and the subsequent release of a cascade of cytokines, which are proteins that signal and regulate the immune response. acs.orgnih.gov

The nature of the immune response elicited by these glycolipid analogs can be broadly categorized into two types: a T helper 1 (Th1) response or a T helper 2 (Th2) response. acs.org A Th1 response is characterized by the production of pro-inflammatory cytokines like interferon-gamma (IFN-γ) and is associated with antiviral, antibacterial, and anti-tumor effects. acs.orgnih.gov In contrast, a Th2 response involves the release of cytokines such as Interleukin-4 (IL-4) and tends to promote antibody production while sometimes dampening the pro-inflammatory effects of the Th1 response. acs.orgnih.gov

The balance between Th1 and Th2 responses is crucial and can be influenced by the specific chemical structure of the glycolipid analog. acs.org For instance, analogs that form a stable complex with the CD1d molecule and the T-cell receptor of NKT cells tend to induce a stronger Th1-biased response. acs.org Conversely, analogs that bind with lower affinity and form transient complexes are more likely to elicit a Th2-biased response. acs.org

Several microbial-derived glycolipids have been investigated for their immunomodulatory potential. Glycosphingolipids (GSLs) from the bacterium Sphingomonas wittichii, which are structurally similar to the potent synthetic NKT cell agonist α-Galactosylceramide (α-GalCer), have been shown to activate human NKT cells. pnas.org These bacterial GSLs, however, possess distinct features, such as the presence of glucuronic or galacturonic acid instead of galactose and differences in their lipid components. nih.gov

Similarly, glycolipids from Borrelia burgdorferi, the bacterium responsible for Lyme disease, have also been identified as potential antigens for NKT cells. pnas.orgnih.gov The discovery of these bacterial antigens suggests that they may act as triggers for the innate immune system. nih.gov

In addition to bacterial sources, glycolipids from mycobacteria, such as mannose-capped lipoarabinomannan (ManLAM) and phosphatidylinositol mannosides (PIMs), exhibit divergent effects on human dendritic cells, which are key antigen-presenting cells. plos.org ManLAM has been shown to stimulate the production of pro-inflammatory cytokines and the maturation of dendritic cells, while PIMs can inhibit these responses. plos.org

The table below summarizes the immunomodulatory effects of various microbial glycolipid analogs.

Glycolipid Analog Source/Type	Target Immune Cell/Receptor	Predominant Immune Response	Observed Effects
Sphingomonas wittichii GSLs	Human NKT cells (via CD1d)	Th1 and Th2	Activation of NKT cells, secretion of IFN-γ and IL-4. pnas.org
Borrelia burgdorferi Glycolipids	NKT cells (via CD1d)	Not specified	Potential to act as natural CD1d antigens. pnas.orgnih.gov
Mycobacterial ManLAM	Human Dendritic Cells	Pro-inflammatory	Stimulates release of TNF, IL-12, IL-6; enhances DC maturation. plos.org
Mycobacterial PIMs	Human Dendritic Cells	Inhibitory	Reduces LPS-induced DC maturation and pro-inflammatory cytokine production. plos.org
Di-rhamnolipids (di-RL)	Human Keratinocytes	Anti-inflammatory	Attenuated IL-8 production and increased IL-1RA production in stimulated cells. core.ac.uk
α-Galactosylceramide (α-GalCer)	NKT cells (via CD1d)	Th1 and Th2	Potent activator of NKT cells, leading to production of both Th1 and Th2 cytokines. acs.orgnih.gov

Research has also explored the effects of purified microbial glycolipid congeners, such as sophorolipids (SL) and rhamnolipids (RL), on human keratinocytes. core.ac.uk These studies revealed that the biological effects are highly dependent on the specific chemical structure of the glycolipid. For instance, di-rhamnolipids demonstrated the ability to attenuate the production of the pro-inflammatory cytokine IL-8 while increasing the production of the anti-inflammatory cytokine IL-1RA in stimulated keratinocytes. core.ac.uk This highlights the potential for specific microbial glycolipid analogs to exert localized immunomodulatory effects.

Advanced Methodologies and Future Directions in Hedht Glycolipid Research

Lipidomics Approaches for Comprehensive Hedht-glycolipid Profiling

Lipidomics, the large-scale study of lipids in biological systems, provides the foundational tools for this compound research. A comprehensive profiling of this compound requires a combination of powerful separation and detection techniques to manage the complexity of lipid extracts and the structural diversity of the molecule itself.

High-Resolution Mass Spectrometry for this compound Profiling

High-resolution mass spectrometry (HRMS) is a cornerstone technique for the detailed structural characterization of glycolipids like this compound. wiley.com Unlike low-resolution methods, HRMS provides highly accurate mass measurements, which are critical for determining the elemental composition of the molecule with confidence. wiley.com

Modern analytical workflows often couple liquid chromatography with HRMS (LC-HRMS) to enable the parallel monitoring of hundreds of native glycolipids. wiley.com Techniques such as electrospray ionization (ESI) are particularly effective; the negative ionization mode tends to produce fragments from the glycan portion, while the positive mode yields fragments mainly from the lipid part, offering complementary structural information. wiley.com

Advanced HRMS instruments, such as the Orbitrap and Fourier-transform ion cyclotron resonance (FTICR) mass spectrometers, allow for multi-stage fragmentation experiments (MSn). wiley.combohrium.com In a typical workflow, the intact this compound molecule is first measured (MS1). wiley.com Then, it is fragmented, and the resulting product ions are analyzed (MS2) to provide detailed knowledge of the sugar and lipid components. wiley.com Further fragmentation (MS3 and beyond) can elucidate even finer structural details, such as the specific linkages between sugar units or the precise structure of the lipid backbone. wiley.com

Chromatographic Separation Techniques for this compound Isomers

The biological function of glycolipids is highly dependent on their three-dimensional structure. Isomers—molecules with the same chemical formula but different atomic arrangements—can have vastly different roles. nih.gov Therefore, separating this compound isomers is a critical step before mass spectrometric analysis. nih.gov

Several liquid chromatography (LC) techniques are employed for this purpose:

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique separates lipids based on the hydrophobicity of their lipid chains. researchgate.net It is effective for distinguishing this compound species that differ in the length or saturation of their fatty acid chains. researchgate.net

Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is particularly well-suited for separating glycolipids based on the polarity of their carbohydrate head groups. nih.govsemanticscholar.orgmdpi.com This method is invaluable for resolving this compound isomers that have identical lipid moieties but differ in their glycan structure. mdpi.com

Ion-Mobility Spectrometry (IMS): While not a chromatographic technique in the traditional sense, IMS can be coupled with MS to provide an additional dimension of separation based on the size, shape, and charge of the ions. nih.govnih.gov This ultramodern technique is highly effective at resolving even very similar isomers that may not be separable by chromatography alone. nih.gov

The choice of chromatographic method depends on the specific structural features of the this compound isomers being investigated. researchgate.net Often, a combination of techniques is required for comprehensive characterization. mdpi.com

Data Analysis and Bioinformatics in Glycolipidomics

The vast and complex datasets generated by HRMS require sophisticated computational and bioinformatic tools for interpretation. wiley.comcreative-proteomics.com The field of glycolipidomics relies heavily on specialized software to automate the process of identifying this compound from raw spectral data. nih.gov

These bioinformatics tools are essential for:

Spectral Annotation: Automatically assigning structures to the peaks in a mass spectrum based on accurate mass and fragmentation patterns. wiley.com Software like GlycoWorkbench allows researchers to match experimental data against theoretical structures and databases. creative-proteomics.com

Quantification: Calculating the relative or absolute abundance of different this compound species across various samples.

Pathway Analysis: Integrating lipidomics data with genomic and proteomic information to understand the broader biological context. nih.gov Tools that utilize databases like the Kyoto Encyclopedia of Genes and Genomes (KEGG) can map identified Hedht-glycolipids to their biosynthetic pathways, providing insights into their metabolism and regulation. nih.gov

Statistical methods, from univariate hypothesis testing to more advanced machine learning algorithms, are used to identify significant changes in this compound profiles in response to different conditions or in disease states. nih.govnih.gov

Imaging Techniques for this compound Localization and Dynamics

Understanding where this compound is located within cells and tissues is crucial to deciphering its function. Imaging mass spectrometry (IMS) is a powerful technique that allows for the visualization of the spatial distribution of molecules directly from tissue sections without the need for labels. nih.gov

Matrix-assisted laser desorption/ionization (MALDI)-IMS is the most common method used for glycolipid imaging. nih.gov In this technique, a tissue slice is coated with a matrix that helps to ionize the molecules. A laser is then rastered across the tissue, generating a mass spectrum at each point. By plotting the intensity of the ion corresponding to this compound, a two-dimensional map of its distribution within the tissue can be created. creative-proteomics.comnih.gov This method provides invaluable information on the cellular and anatomical localization of this compound, linking its presence to specific biological structures.

Genetic Engineering and Molecular Tools for this compound Studies

To definitively establish the function of this compound, researchers turn to genetic engineering to manipulate its production in model organisms. researchgate.net By altering the genes responsible for the synthesis of this compound, scientists can observe the resulting physiological or pathological changes.

Key genetic engineering tools include:

CRISPR-Cas9 System: This revolutionary gene-editing technology allows for the precise knockout, insertion, or modification of genes. researcher.life Researchers can use CRISPR-Cas9 to delete the genes encoding the glycosyltransferases or other enzymes involved in the this compound biosynthetic pathway, thereby creating cells or organisms that cannot produce it. frontiersin.org

Transcription Activator-Like Effector Nucleases (TALENs): Like CRISPR, TALENs are used to create targeted breaks in DNA to disrupt specific genes involved in this compound synthesis. frontiersin.org

Vectors: Plasmids, bacteriophages, and other vectors are used to carry and insert genetic material into host cells for manipulation. slideshare.net

These tools enable the creation of "knockout" models to study the loss-of-function effects of this compound. Conversely, they can be used to overexpress certain genes to study the effects of increased this compound levels. researchgate.net

Emerging Research Avenues for this compound

The application of these advanced methodologies is opening up new frontiers in this compound research. Several emerging avenues hold significant promise for future investigation:

Role in Disease: Given the established involvement of glycolipids in pathologies like neurodegenerative diseases and cancer, a major focus will be to investigate the role of this compound in these conditions. nih.gov Lipidomics studies may reveal alterations in this compound levels or structures that could serve as diagnostic biomarkers or therapeutic targets. nih.gov

Host-Microbe Interactions: The gut microbiome influences host lipid metabolism. Future research could explore how gut bacteria modify this compound or are influenced by it, potentially impacting host health.

Biotechnological Applications: The unique amphiphilic nature of glycolipids makes them interesting for industrial applications. researchgate.net Research into the self-assembly properties of this compound could lead to its use in creating novel biomaterials, as a surfactant in cosmetics, or for the crystallization of membrane proteins for structural studies. researchgate.net

Single-Cell Glycolipidomics: Advancements in mass spectrometry sensitivity are paving the way for the analysis of lipids at the single-cell level. Applying these techniques to this compound will reveal cellular heterogeneity and provide a deeper understanding of its function in individual cells.

Table of Compounds Mentioned

Systems Biology Approaches to this compound Function

Systems biology offers a powerful framework for understanding the complex roles of this compound within the broader context of cellular and organismal networks. By integrating high-throughput data from various "-omics" fields, researchers can construct comprehensive models of the pathways and interactions influenced by this molecule.

Key systems biology strategies being applied to this compound research include:

Lipidomics: Advanced mass spectrometry-based lipidomics is the cornerstone of this compound research. This approach allows for the precise quantification of this compound and related lipid species across different cell types, tissues, and disease states. By comparing the lipid profiles of cells with varying levels of this compound, scientists can identify metabolic pathways that are directly or indirectly regulated by its presence. This has been instrumental in mapping the metabolic flux and identifying key enzymatic steps in its biosynthesis and catabolism.

Glycoproteomics: Given its glycolipid nature, a primary focus is to understand how this compound interacts with or influences the glycoproteome. Glycoproteomic analyses are employed to identify cell surface glycoproteins and intracellular proteins that may serve as binding partners or receptors. These studies often involve affinity purification using this compound as bait, followed by mass spectrometry to identify the captured proteins, thereby revealing potential signaling cascades initiated by the glycolipid.

Transcriptomics and Proteomics: To understand the downstream functional consequences of this compound signaling or metabolic activity, researchers utilize transcriptomics (RNA-seq) and proteomics. These methods provide a global snapshot of changes in gene and protein expression in response to altered this compound levels. For instance, studies have correlated elevated this compound concentrations with the upregulation of genes involved in specific cellular stress responses and metabolic reprogramming, suggesting a role in cellular adaptation.

These multi-omics datasets are then integrated using computational and bioinformatics tools to build network models. These models can predict novel functions, identify critical nodes in this compound-associated pathways, and generate new, testable hypotheses about its role in cellular homeostasis and disease.

Table 1: Integrated -Omics Approaches in this compound Research

Methodology	Objective	Key Findings and Applications
Lipidomics	To quantify this compound and map its metabolic network.	Identification of biosynthetic enzymes and related lipid metabolites; understanding metabolic flux.
Glycoproteomics	To identify protein interaction partners of this compound.	Discovery of potential cell-surface receptors and intracellular binding proteins.
Transcriptomics	To analyze global gene expression changes regulated by this compound.	Linking this compound levels to the regulation of specific cellular signaling pathways.

| Proteomics | To profile protein expression and post-translational modifications. | Correlating protein abundance with this compound function and downstream effects. |

Development of Novel Research Probes and Tools for this compound

A significant bottleneck in glycolipid research is the lack of tools for real-time visualization and functional manipulation. To address this, substantial effort is being directed towards the creation of novel chemical probes and tools specifically designed for this compound.

The development pipeline for these tools involves several key stages:

Chemical Synthesis and Modification: The foundation for these tools is the total synthesis of the this compound structure. Organic chemists are developing robust synthetic routes that allow for the precise introduction of functional tags at various positions on the molecule without disrupting its native biological activity. These tags can include fluorophores, photo-crosslinkers, or bio-orthogonal handles.

Fluorescent Probes: By attaching environmentally sensitive fluorophores, researchers have created fluorescent this compound analogues. These probes enable the direct visualization of the glycolipid's subcellular localization and trafficking in living cells using advanced microscopy techniques like confocal and super-resolution microscopy. These tools have been pivotal in demonstrating the dynamic movement of this compound between the plasma membrane and endocytic compartments.

Photo-affinity Probes: To definitively identify direct binding partners, photo-affinity probes are being developed. These probes incorporate a photo-reactive group (e.g., a diazirine or benzophenone) that, upon UV light activation, forms a covalent bond with nearby interacting molecules. This allows for the capture and subsequent identification of even transient or low-affinity binders, providing high-confidence interaction data.

Bio-orthogonal "Clickable" Probes: For more versatile applications, this compound analogues containing bio-orthogonal functional groups (e.g., alkynes or azides) are synthesized. These probes can be administered to cells or organisms and subsequently labeled with a reporter tag (like a fluorophore or biotin) via "click chemistry." This strategy avoids the potential steric hindrance of a pre-attached large tag and allows for multi-modal analysis, including imaging and affinity purification from the same biological sample.

Table 2: Emerging Research Probes for this compound Studies

Probe Type	Functional Group	Primary Application	Information Gained
Fluorescent Analogue	Fluorophore (e.g., NBD, Bodipy)	Live-cell imaging	Subcellular localization, trafficking dynamics, membrane partitioning.
Photo-affinity Probe	Diazirine, Benzophenone	Identification of direct binding partners	High-confidence protein interaction mapping.

| Bio-orthogonal Probe | Alkyne, Azide | Versatile labeling for imaging and proteomics | In situ visualization and activity-based protein profiling. |

The continued development of these sophisticated probes and the application of systems-level analytical approaches are set to revolutionize our understanding of this compound. These advanced methodologies will not only illuminate the specific molecular functions of this glycolipid but also situate it within the complex, interconnected web of cellular processes, paving the way for future discoveries.

Q & A

Q. How can researchers improve reproducibility when sharing this compound protocols?

• Methodology :
• FAIR Principles : Document synthesis and characterization steps in electronic lab notebooks (e.g., LabArchives) with machine-readable metadata.
• Collaborative Validation : Invite independent labs to replicate key findings via platforms like Protocols.io .